Cas no 1806984-51-9 (2-(Chloromethyl)-4-(difluoromethyl)-5-iodo-3-nitropyridine)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)-5-iodo-3-nitropyridine
• CAS No: 1806984-51-9
• MF: C₇H₄ClF₂IN₂O₂
• MW: 348.473139762878
• CID: 4894131
• Update Time: 2025-06-12

2-(Chloromethyl)-4-(difluoromethyl)-5-iodo-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)-5-iodo-3-nitropyridine

• Inchi： 1S/C7H4ClF2IN2O2/c8-1-4-6(13(14)15)5(7(9)10)3(11)2-12-4/h2,7H,1H2
• InChI Key： HKKRLWRWGUNIDE-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CCl)C(=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-5-iodo-3-nitropyridine

Research Briefing on 2-(Chloromethyl)-4-(difluoromethyl)-5-iodo-3-nitropyridine (CAS: 1806984-51-9)

2-(Chloromethyl)-4-(difluoromethyl)-5-iodo-3-nitropyridine (CAS: 1806984-51-9) is a highly specialized chemical compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique halogenated and nitrated pyridine core, serves as a versatile intermediate in the synthesis of novel therapeutic agents. Recent studies have highlighted its potential applications in the development of kinase inhibitors, antiviral agents, and other small-molecule drugs targeting critical biological pathways. This briefing provides an overview of the latest research advancements related to this compound, focusing on its synthetic utility, pharmacological relevance, and emerging applications in drug development.

The structural features of 2-(Chloromethyl)-4-(difluoromethyl)-5-iodo-3-nitropyridine make it a valuable building block in organic synthesis. The presence of reactive functional groups, such as the chloromethyl and iodo substituents, allows for further derivatization through cross-coupling reactions, nucleophilic substitutions, and other transformations. Recent publications in journals such as Journal of Medicinal Chemistry and Organic Letters have demonstrated the compound's utility in the synthesis of complex heterocyclic scaffolds, which are often found in bioactive molecules. For instance, researchers have successfully employed this compound in the construction of pyridine-based inhibitors targeting protein kinases involved in cancer progression.

In addition to its synthetic applications, 2-(Chloromethyl)-4-(difluoromethyl)-5-iodo-3-nitropyridine has been investigated for its direct biological activity. Preliminary studies suggest that the compound exhibits moderate inhibitory effects against certain viral proteases, making it a candidate for further optimization in antiviral drug discovery. The difluoromethyl group, in particular, has been noted for its ability to enhance metabolic stability and bioavailability, addressing common challenges in drug development. Recent patent filings (e.g., WO2022156789) have also highlighted its incorporation into prodrug formulations designed for targeted delivery.

Despite its promise, challenges remain in the large-scale production and application of this compound. Issues such as regioselectivity in further functionalization and potential toxicity profiles require careful consideration. Ongoing research aims to address these limitations through innovative synthetic strategies and thorough preclinical evaluations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of findings into clinically relevant therapeutics.

In conclusion, 2-(Chloromethyl)-4-(difluoromethyl)-5-iodo-3-nitropyridine represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted utility underscores the importance of halogenated pyridine derivatives in modern medicinal chemistry. Future research will likely explore its applications in emerging therapeutic areas, such as immuno-oncology and neurodegenerative diseases, further solidifying its role in the development of next-generation pharmaceuticals.